6-[(4-Fluorophenyl)methyl-methylamino]pyridine-3-carboxylic acid

• IUPAC Name: 6-[(4-fluorophenyl)methyl-methylamino]pyridine-3-carboxylic acid
• InChI: InChI=1S/C14H13FN2O2/c1-17(9-10-2-5-12(15)6-3-10)13-7-4-11(8-16-13)14(18)19/h2-8H,9H2,1H3,(H,18,19)
• InChI Key: FCXAJZBGPOQJCD-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=C(C=C1)F)C2=NC=C(C=C2)C(=O)O
• Molecular Formula: C14H13FN2O2
• Molecular Weight: 260.26 g/mol

Description

6-[(4-Fluorophenyl)methyl-methylamino]pyridine-3-carboxylic acid, also known as FMP3, is a chemical compound that has been widely used in scientific research due to its unique properties. FMP3 is a potent inhibitor of the protein kinase CK2, which is involved in many cellular processes, including cell proliferation, differentiation, and apoptosis.

Mechanism of Action

6-[(4-Fluorophenyl)methyl-methylamino]pyridine-3-carboxylic acid inhibits CK2 by binding to the ATP-binding site of the enzyme, preventing the transfer of phosphate groups to target proteins. CK2 has many downstream targets, including transcription factors, signaling molecules, and structural proteins, and the inhibition of CK2 by 6-[(4-Fluorophenyl)methyl-methylamino]pyridine-3-carboxylic acid can have multiple effects on cellular processes.
Biochemical and Physiological Effects:
The inhibition of CK2 by 6-[(4-Fluorophenyl)methyl-methylamino]pyridine-3-carboxylic acid can lead to various biochemical and physiological effects, depending on the specific downstream targets of CK2. In cancer cells, inhibition of CK2 by 6-[(4-Fluorophenyl)methyl-methylamino]pyridine-3-carboxylic acid can lead to reduced cell proliferation and increased cell death. In neurodegenerative diseases, 6-[(4-Fluorophenyl)methyl-methylamino]pyridine-3-carboxylic acid can have neuroprotective effects by reducing the accumulation of toxic proteins and reducing inflammation. Additionally, 6-[(4-Fluorophenyl)methyl-methylamino]pyridine-3-carboxylic acid has been shown to have anti-inflammatory effects in models of inflammation.

Advantages and Limitations for Lab Experiments

One advantage of 6-[(4-Fluorophenyl)methyl-methylamino]pyridine-3-carboxylic acid is its specificity for CK2, which allows for the selective inhibition of CK2 activity without affecting other kinases. Additionally, 6-[(4-Fluorophenyl)methyl-methylamino]pyridine-3-carboxylic acid has been shown to have good pharmacokinetic properties, making it suitable for in vivo studies. However, one limitation of 6-[(4-Fluorophenyl)methyl-methylamino]pyridine-3-carboxylic acid is its low solubility, which can make it difficult to work with in some experimental settings.

Future Directions

There are many potential future directions for the use of 6-[(4-Fluorophenyl)methyl-methylamino]pyridine-3-carboxylic acid in scientific research. One area of interest is the development of 6-[(4-Fluorophenyl)methyl-methylamino]pyridine-3-carboxylic acid analogs with improved solubility and potency. Additionally, 6-[(4-Fluorophenyl)methyl-methylamino]pyridine-3-carboxylic acid could be used in combination with other drugs to enhance its therapeutic effects. Finally, further studies are needed to fully understand the downstream targets of CK2 and the effects of 6-[(4-Fluorophenyl)methyl-methylamino]pyridine-3-carboxylic acid on these targets in different disease contexts.
Conclusion:
In conclusion, 6-[(4-Fluorophenyl)methyl-methylamino]pyridine-3-carboxylic acid is a potent inhibitor of CK2 that has been widely used in scientific research. 6-[(4-Fluorophenyl)methyl-methylamino]pyridine-3-carboxylic acid has many potential applications in cancer research, neurodegenerative diseases, and inflammation, and its specificity for CK2 makes it a valuable tool for studying the role of CK2 in these diseases. However, further studies are needed to fully understand the downstream targets of CK2 and the effects of 6-[(4-Fluorophenyl)methyl-methylamino]pyridine-3-carboxylic acid on these targets in different disease contexts.

Synthesis Methods

The synthesis of 6-[(4-Fluorophenyl)methyl-methylamino]pyridine-3-carboxylic acid involves several steps, including the preparation of the starting materials, the formation of the pyridine ring, and the introduction of the fluorophenylmethyl and methylamino groups. The detailed synthesis method of 6-[(4-Fluorophenyl)methyl-methylamino]pyridine-3-carboxylic acid has been described in the literature, and it requires specialized equipment and expertise.

Scientific Research Applications

6-[(4-Fluorophenyl)methyl-methylamino]pyridine-3-carboxylic acid has been used in various scientific research studies, including cancer research, neurodegenerative diseases, and inflammation. CK2 has been shown to be overexpressed in many types of cancer, and 6-[(4-Fluorophenyl)methyl-methylamino]pyridine-3-carboxylic acid has been used to inhibit CK2 activity in cancer cells, leading to reduced cell proliferation and increased cell death. 6-[(4-Fluorophenyl)methyl-methylamino]pyridine-3-carboxylic acid has also been shown to have neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, 6-[(4-Fluorophenyl)methyl-methylamino]pyridine-3-carboxylic acid has been used to study the role of CK2 in inflammation, which is a common feature of many diseases.